Cas no 377059-29-5 (3-o-tolyl-isoxazole-5-carboxylic acid ethyl ester)

3-o-Tolyl-isoxazole-5-carboxylic acid ethyl ester is a versatile intermediate in organic synthesis, particularly valued for its isoxazole core and ester functionality. The compound’s structural features, including the o-tolyl substituent, enhance its utility in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its ethyl ester group offers favorable reactivity for further derivatization, such as hydrolysis or transesterification, enabling access to carboxylic acid or other ester derivatives. The isoxazole ring contributes to stability and potential bioactivity, making it a useful scaffold in medicinal chemistry. This compound is typically handled under standard laboratory conditions, with purity and consistency being critical for reproducible synthetic outcomes.
3-o-tolyl-isoxazole-5-carboxylic acid ethyl ester structure
377059-29-5 structure
Product Name:3-o-tolyl-isoxazole-5-carboxylic acid ethyl ester
CAS No:377059-29-5
MF:C13H13NO3
MW:231.247223615646
CID:922525
PubChem ID:776511
Update Time:2025-06-07

3-o-tolyl-isoxazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-o-tolyl-isoxazole-5-carboxylic acid ethyl ester
    • ethyl 3-(2-methylphenyl)-1,2-oxazole-5-carboxylate
    • Ethyl 3-(o-tolyl)isoxazole-5-carboxylate
    • AKOS000668879
    • ETHYL 3-O-TOLYLISOXAZOLE-5-CARBOXYLATE
    • 377059-29-5
    • CHEMBL4456927
    • Ethyl3-(o-tolyl)isoxazole-5-carboxylate
    • DB-069588
    • AB12689
    • STL329306
    • Inchi： 1S/C13H13NO3/c1-3-16-13(15)12-8-11(14-17-12)10-7-5-4-6-9(10)2/h4-8H,3H2,1-2H3
    • InChI Key： QLSFKTQHGBRXSI-UHFFFAOYSA-N
    • SMILES： O1C(C(=O)OCC)=CC(C2C=CC=CC=2C)=N1

Computed Properties

  • Exact Mass: 231.09000
  • Monoisotopic Mass: 231.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.33000
  • LogP: 2.82670

3-o-tolyl-isoxazole-5-carboxylic acid ethyl ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-o-tolyl-isoxazole-5-carboxylic acid ethyl ester Pricemore >>

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